Cas no 138089-95-9 (Ethyl 2-(3-methoxybenzyl)butanoate)

• Product Name: Ethyl 2-(3-methoxybenzyl)butanoate
• CAS No: 138089-95-9
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5179600
• Update Time: 2025-06-07

Ethyl 2-(3-methoxybenzyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl α-ethyl-3-methoxybenzenepropanoate (ACI)
• Ethyl 2-(3-methoxybenzyl)butanoate

• Inchi： 1S/C14H20O3/c1-4-12(14(15)17-5-2)9-11-7-6-8-13(10-11)16-3/h6-8,10,12H,4-5,9H2,1-3H3
• InChI Key： LHNBXZFRERDASO-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC1C=C(OC)C=CC=1)OCC

Additional information on Ethyl 2-(3-methoxybenzyl)butanoate

Recent Advances in the Study of Ethyl 2-(3-methoxybenzyl)butanoate (CAS: 138089-95-9) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(3-methoxybenzyl)butanoate (CAS: 138089-95-9) is a synthetic ester compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its bioactivity, pharmacokinetic properties, and potential therapeutic uses. The growing body of research on this molecule underscores its relevance in drug discovery and development, particularly in the context of targeting specific biological pathways.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of Ethyl 2-(3-methoxybenzyl)butanoate. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits notable anti-inflammatory properties by modulating the NF-κB signaling pathway. The research employed in vitro and in vivo models to validate these findings, highlighting the compound's potential as a lead candidate for developing novel anti-inflammatory agents. Furthermore, the study reported favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability, which are critical for further drug development.

In addition to its anti-inflammatory effects, Ethyl 2-(3-methoxybenzyl)butanoate has also been explored for its role in cancer therapeutics. A 2024 preprint article available on bioRxiv revealed that this compound induces apoptosis in certain cancer cell lines by activating the intrinsic mitochondrial pathway. The study utilized high-throughput screening and molecular docking techniques to identify potential protein targets, suggesting that the compound may interact with key apoptotic regulators such as Bcl-2 family proteins. These findings open new avenues for designing targeted therapies, particularly for cancers resistant to conventional treatments.

The synthesis and optimization of Ethyl 2-(3-methoxybenzyl)butanoate have also been areas of active research. A recent publication in Organic & Biomolecular Chemistry (2024) detailed an improved synthetic route for this compound, achieving higher yields and purity through catalytic asymmetric hydrogenation. This methodological advancement not only facilitates large-scale production but also enables the generation of enantiomerically pure forms, which are crucial for evaluating stereospecific bioactivity. Such developments are instrumental in accelerating the transition from bench-scale research to preclinical studies.

Despite these promising findings, challenges remain in the clinical translation of Ethyl 2-(3-methoxybenzyl)butanoate. Issues such as off-target effects, long-term toxicity, and formulation stability need to be addressed through comprehensive preclinical assessments. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials. Future research directions may include structure-activity relationship (SAR) studies to optimize efficacy and safety, as well as exploring combination therapies to enhance therapeutic outcomes.

In conclusion, Ethyl 2-(3-methoxybenzyl)butanoate (CAS: 138089-95-9) represents a promising candidate in chemical biology and pharmaceutical research, with demonstrated bioactivity in inflammation and oncology. Continued investigation into its mechanisms of action, synthetic optimization, and preclinical evaluation will be critical for realizing its therapeutic potential. The compound's versatility and favorable pharmacokinetic properties position it as a valuable asset in the ongoing quest for innovative drug solutions.